Cas no 95849-26-6 (2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde)

• Product Name: 2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde
• CAS No: 95849-26-6
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD12755734
• CID: 840082
• PubChem ID: 329771097
• Update Time: 2024-10-25

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde
• 1,4-Dioxino[2,3-b]pyridine-7-carboxaldehyde, 2,3-dihydro-
• 2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde
• 2-3-Dihydro-1-4-dioxino-2-3-b-pyridine-7-carbaldehyde
• 2,3-Dihydro-1,4-dioxino[2,3-b]pyridine-7-carboxaldehyde (ACI)
• 2,3-Dihydro[1,4]dioxino[2,3-b]pyridine-7-carboxaldehyde
• 2H,3H-[1,4]Dioxino[2,3-b]pyridine-7-carbaldehyde
• DTXSID60538031
• OZNRIAMVJSYDHX-UHFFFAOYSA-N
• DB-011924
• 2,3-dihydro(1,4)dioxino(2,3-b)pyridine-7-carbaldehyde
• 95849-26-6
• 2,3-dihydro-1,4-dioxino[2,3-b]pyridine-7-carbaldehyde
• D75313
• 2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde, AldrichCPR
• SCHEMBL2797568
• MFCD12755734
• AB65653
• CS-0092155
• AKOS015855957
• 2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde

• MDL： MFCD12755734
• Inchi： 1S/C8H7NO3/c10-5-6-3-7-8(9-4-6)12-2-1-11-7/h3-5H,1-2H2
• InChI Key： OZNRIAMVJSYDHX-UHFFFAOYSA-N
• SMILES： O=CC1C=C2C(OCCO2)=NC=1

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 317.198°C at 760 mmHg
• Flash Point: 145.637°C
• Refractive Index: 1.595
• PSA: 48.42000
• LogP: 0.66530

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT